Cas no 2228989-53-3 (tert-butyl N-2-(2-aminoethyl)-5-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(2-aminoethyl)-5-methoxyphenylcarbamate
• CAS No: 2228989-53-3
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 5766923
• PubChem ID: 165980759
• Update Time: 2025-10-29

tert-butyl N-2-(2-aminoethyl)-5-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2228989-53-3
• tert-butyl N-[2-(2-aminoethyl)-5-methoxyphenyl]carbamate
• EN300-1890317
• tert-butyl N-2-(2-aminoethyl)-5-methoxyphenylcarbamate

• Inchi： 1S/C14H22N2O3/c1-14(2,3)19-13(17)16-12-9-11(18-4)6-5-10(12)7-8-15/h5-6,9H,7-8,15H2,1-4H3,(H,16,17)
• InChI Key： OURBYMFMGNMNSQ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=CC=1CCN)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.16304257g/mol
• Monoisotopic Mass: 266.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-(2-aminoethyl)-5-methoxyphenylcarbamate

Research Brief on tert-butyl N-2-(2-aminoethyl)-5-methoxyphenylcarbamate (CAS: 2228989-53-3)

In recent years, the compound tert-butyl N-2-(2-aminoethyl)-5-methoxyphenylcarbamate (CAS: 2228989-53-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate and aminoethyl functional groups, has shown promising potential in various therapeutic applications, including drug discovery and development. The purpose of this research brief is to provide an up-to-date overview of the latest studies and findings related to this compound, highlighting its synthesis, biological activity, and potential applications.

The synthesis of tert-butyl N-2-(2-aminoethyl)-5-methoxyphenylcarbamate has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as solid-phase synthesis and microwave-assisted reactions to achieve higher efficiency. The compound's structural features, including the tert-butyl carbamate group and the methoxyphenyl moiety, contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents.

Recent pharmacological studies have explored the biological activity of tert-butyl N-2-(2-aminoethyl)-5-methoxyphenylcarbamate, particularly its role as a precursor in the development of novel therapeutic agents. For instance, it has been investigated as a building block for the synthesis of kinase inhibitors and GPCR modulators, which are critical in the treatment of cancer and neurological disorders. Preliminary in vitro and in vivo studies have demonstrated its efficacy in modulating specific biochemical pathways, though further research is needed to fully elucidate its mechanisms of action.

In addition to its therapeutic potential, the compound has also been studied for its applications in chemical biology. Its ability to act as a protecting group for amines and its compatibility with various reaction conditions make it a versatile tool in synthetic chemistry. Researchers have utilized it in the development of probes and labels for studying protein-protein interactions and enzyme activity, providing valuable insights into cellular processes.

Despite these advancements, challenges remain in the large-scale production and application of tert-butyl N-2-(2-aminoethyl)-5-methoxyphenylcarbamate. Issues such as scalability, cost-effectiveness, and potential toxicity need to be addressed to fully realize its potential in the pharmaceutical industry. Ongoing research aims to overcome these hurdles through innovative synthetic strategies and rigorous safety assessments.

In conclusion, tert-butyl N-2-(2-aminoethyl)-5-methoxyphenylcarbamate (CAS: 2228989-53-3) represents a promising compound in the realm of chemical biology and drug development. Its unique structural properties and versatile applications underscore its importance in current research. As studies continue to uncover its full potential, this compound is likely to play a pivotal role in the discovery of new therapeutic agents and chemical tools. Future research should focus on optimizing its synthesis, expanding its applications, and addressing existing challenges to facilitate its transition from the laboratory to clinical use.